Cas no 2580230-11-9 (1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 2580230-11-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5662164
• PubChem ID: 165895884
• Update Time: 2025-05-23

1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 2580230-11-9
• EN300-27731653

• Inchi： 1S/C10H14N2O2/c1-6-3-9(10(13)14)7(2)12(6)8-4-11-5-8/h3,8,11H,4-5H2,1-2H3,(H,13,14)
• InChI Key： MYQFVGPEJNMCPW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)C1CNC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 2580230-11-9): Structure, Applications, and Research Insights

1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 2580230-11-9) is a heterocyclic compound featuring a unique molecular scaffold combining azetidine and pyrrole rings. This structure positions it as a promising candidate in medicinal chemistry and material science. The compound's carboxylic acid functional group enhances its reactivity, enabling diverse derivatization pathways for targeted applications. Researchers are increasingly exploring its potential in small-molecule drug discovery, particularly for modulating protein-protein interactions (PPIs) and enzyme inhibition.

Recent studies highlight the growing interest in azetidine-containing compounds due to their improved metabolic stability and bioavailability compared to traditional heterocycles. The 2,5-dimethylpyrrole moiety contributes to lipophilicity tuning, a critical factor in optimizing pharmacokinetic properties. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure answers the demand for versatile building blocks. Computational chemistry analyses suggest its potential as a kinase inhibitor scaffold, aligning with current trends in oncology research.

The synthesis of CAS 2580230-11-9 typically involves multi-step protocols starting from protected 3-azetidinecarboxylate derivatives. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms structural integrity, with particular attention to the stereochemistry at the azetidine ring. These quality control measures meet the stringent requirements of high-throughput screening (HTS) platforms in modern drug discovery pipelines.

Beyond pharmaceutical applications, this compound shows promise in agrochemical research. Its structural features resemble those of bioactive molecules used in crop protection agents. The hydrogen-bonding capacity of the carboxylic acid group may facilitate target binding to plant enzymes or receptors. Researchers are investigating its potential as a lead structure for next-generation sustainable pesticides, responding to the global demand for environmentally friendly agricultural solutions.

Material scientists are exploring 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid for coordination chemistry applications. The compound's nitrogen-rich structure can act as a polydentate ligand for transition metals, potentially yielding catalysts with novel reactivity profiles. Preliminary studies suggest possible applications in photocatalysis and electrocatalysis, areas gaining traction in renewable energy research. The rigid azetidine ring may contribute to stabilizing metal complexes under harsh reaction conditions.

From a commercial perspective, the compound addresses several market needs in fine chemicals. Its balanced molecular weight (208.24 g/mol) and moderate polarity make it suitable for combinatorial chemistry libraries. Suppliers report increasing demand from contract research organizations (CROs) specializing in fragment screening services. The growing adoption of AI-driven molecular design tools has further amplified interest in such structurally diverse heterocycles as input for generative chemistry algorithms.

Stability studies indicate that CAS 2580230-11-9 maintains integrity under standard laboratory storage conditions (-20°C in inert atmosphere). Proper handling requires attention to its hygroscopic nature, with recommendations for desiccated storage. These properties align with industry standards for research chemicals, ensuring reliable performance in biological assays. The compound's safety profile supports its inclusion in diverse experimental workflows without requiring specialized containment.

Emerging research directions explore the compound's potential in bioconjugation chemistry. The carboxylic acid group enables efficient coupling with biomolecules through amide bond formation, while the azetidine nitrogen may serve as a secondary reactive site. Such bifunctional reactivity makes it valuable for developing proteolysis-targeting chimeras (PROTACs) and other bifunctional modalities. These applications position the compound at the forefront of targeted protein degradation strategies, a hot topic in therapeutic development.

Analytical method development for 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has benefited from advances in chromatographic techniques. Reverse-phase HPLC methods with UV detection at 254 nm provide robust quantification, while high-resolution mass spectrometry (HRMS) enables precise molecular weight confirmation. These analytical tools support quality control in both research and potential scale-up scenarios, addressing the pharmaceutical industry's need for well-characterized intermediates.

The intellectual property landscape surrounding this compound reflects its commercial potential. Patent analyses reveal growing claims incorporating its core structure in kinase inhibitor patents and GPCR modulators. This trend underscores the compound's versatility across target classes. Research institutions are actively filing provisional patents on novel derivatives, indicating sustained interest in this chemical space. Such developments create opportunities for technology licensing and collaborative research initiatives.

Environmental fate studies of related azetidine compounds suggest favorable biodegradation profiles, an important consideration for sustainable chemistry applications. While specific data on 2580230-11-9 requires further investigation, its structural features predict moderate environmental persistence. These characteristics support its potential adoption in green chemistry initiatives, particularly when compared to traditional persistent organic pollutants used in similar applications.

In conclusion, 1-(azetidin-3-yl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid represents a multifaceted compound with significant potential across scientific disciplines. Its unique structural features address contemporary challenges in drug discovery, materials science, and catalysis. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing both fundamental science and applied technologies. The convergence of its synthetic accessibility, derivatization potential, and biological relevance ensures its place as a valuable asset in modern chemical research.